5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(furan-2-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H10N2O2/c1-9-4-6-10(7-5-9)12-14-13(17-15-12)11-3-2-8-16-11/h2-8H,1H3
• InChI Key: NXXURVXTYOJCSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CO3
• Molecular Formula: C13H10N2O2
• Molecular Weight: 226.23 g/mol

Description

5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole, also known as FMOX, is a heterocyclic compound that has been extensively studied for its potential use in various scientific applications. This compound is of particular interest due to its unique chemical structure and potential for use in the development of new drugs and materials.

Mechanism of Action

The mechanism of action of 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is not fully understood. However, research has shown that 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has a unique chemical structure that may allow it to interact with biological systems in a variety of ways. Some studies have suggested that 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole may have anti-inflammatory and antioxidant properties, while others have suggested that it may have potential as an anti-cancer agent.
Biochemical and Physiological Effects:
Research has shown that 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has a variety of biochemical and physiological effects. Studies have suggested that 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole may have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of a variety of diseases and conditions. Additionally, research has suggested that 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole may have potential as an anti-cancer agent, although more research is needed in this area.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments is its unique chemical structure, which may allow it to interact with biological systems in a variety of ways. Additionally, 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is relatively easy to synthesize and is readily available in large quantities. However, one of the limitations of using 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are a variety of future directions for research on 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole. One potential avenue of research is the development of new drugs and materials based on the unique chemical structure of 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole. Additionally, more research is needed to fully understand the mechanism of action of 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole and its potential applications in the treatment of various diseases and conditions. Finally, more research is needed to explore the potential uses of 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole in materials science and other fields.

Synthesis Methods

5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can be synthesized through a variety of methods, including the reaction of furfurylamine with 4-methylphenylisocyanate in the presence of a catalyst. Other methods of synthesis include the reaction of furfuryl alcohol with 4-methylphenylhydrazine in the presence of an acid catalyst.

Scientific Research Applications

5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been studied extensively for its potential use in the development of new drugs and materials. Research has shown that 5-(2-furyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has a variety of potential applications in the fields of medicine, biology, and materials science.